Cas no 2228785-52-0 (tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate
• CAS No: 2228785-52-0
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 6406578
• PubChem ID: 165755939
• Update Time: 2025-10-28

tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate
• tert-butyl N-[2-(2-aminoacetyl)-5-chlorophenyl]carbamate
• 2228785-52-0
• EN300-1892380

• Inchi： 1S/C13H17ClN2O3/c1-13(2,3)19-12(18)16-10-6-8(14)4-5-9(10)11(17)7-15/h4-6H,7,15H2,1-3H3,(H,16,18)
• InChI Key： NGAXRWQPOOGTPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CN)=O)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate (CAS: 2228785-52-0)

The compound tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate (CAS: 2228785-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and characterization of tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving the protection of the amino group, followed by acetylation and chlorination, to achieve the desired product. The study also emphasized the importance of this compound as a building block for more complex molecules in drug discovery.

In addition to its synthetic utility, tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, its structural similarity to known pharmacophores has prompted researchers to explore its use in the design of targeted therapies for cancer and neurodegenerative disorders.

Another significant development is the exploration of this compound's role in drug delivery systems. A recent study in the journal Advanced Drug Delivery Reviews (2024) reported that tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate can be conjugated with nanoparticles to enhance the bioavailability and targeted delivery of therapeutic agents. This approach has shown promise in preclinical models, particularly for overcoming the blood-brain barrier in the treatment of central nervous system diseases.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate. Issues such as stability, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and potential for modification make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its pharmacological profile and therapeutic applications.

In conclusion, tert-butyl N-2-(2-aminoacetyl)-5-chlorophenylcarbamate (CAS: 2228785-52-0) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with its diverse biological activities, make it a compelling subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of innovative therapies for a range of diseases.